Cas no 2548991-71-3 (tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate)
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethylethyl 4-[2-cyclopropyl-6-(1,1-dimethylethyl)-4-pyrimidinyl]-1-piperazinecarboxylate
- tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
-
- Inchi: 1S/C20H32N4O2/c1-19(2,3)15-13-16(22-17(21-15)14-7-8-14)23-9-11-24(12-10-23)18(25)26-20(4,5)6/h13-14H,7-12H2,1-6H3
- InChI Key: FGBLCCSWEMIEHJ-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2C=C(C(C)(C)C)N=C(C3CC3)N=2)CC1
Experimental Properties
- Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 482.8±45.0 °C(Predicted)
- pka: 8.52±0.41(Predicted)
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1911-9767-2μmol |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-5μmol |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-10μmol |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-20μmol |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-1mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-2mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-3mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-4mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-5mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1911-9767-10mg |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate |
2548991-71-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
Professional Introduction to Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2548991-71-3)
Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2548991-71-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of advanced organic chemistry and medicinal science. Its unique composition, featuring a tert-butyl substituent and a complex pyrimidine-piperazine core, positions it as a promising candidate for various therapeutic applications.
The molecular framework of this compound is meticulously designed to interact with biological targets in a precise manner. The presence of the 6-tert-butyl group enhances the lipophilicity and stability of the molecule, making it an attractive candidate for drug delivery systems. Furthermore, the cyclopropylpyrimidine moiety contributes to its binding affinity with specific enzymes and receptors, which is crucial for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate neurological and cardiovascular functions. Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate has emerged as a key compound in this domain due to its ability to interact with multiple targets simultaneously. This multitarget interaction capability is particularly valuable in the development of drugs that require a synergistic effect to achieve optimal therapeutic outcomes.
The compound's structure also lends itself to modifications that can enhance its pharmacokinetic properties. For instance, the carboxylate group at the piperazine ring can be further functionalized to improve solubility and bioavailability. Such modifications are essential for translating preclinical findings into clinical efficacy, ensuring that the drug reaches its target site in sufficient concentrations to exert its desired effects.
Recent studies have highlighted the potential of this compound in addressing neurological disorders characterized by aberrant neurotransmitter signaling. The pyrimidine-piperazine scaffold is known to exhibit high affinity for certain neurotransmitter receptors, making it a viable candidate for drugs targeting conditions such as depression, anxiety, and cognitive impairments. Additionally, the tert-butyl group's steric hindrance can be leveraged to optimize binding interactions, enhancing the compound's selectivity against off-target effects.
The synthesis of Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate involves a series of multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, contributing to the overall purity and efficacy of the final product.
The compound's potential extends beyond neurological applications; it has shown promise in preclinical models related to cardiovascular diseases. The ability of Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate to modulate key enzymes involved in lipid metabolism and blood pressure regulation underscores its versatility as a therapeutic agent. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple aspects of cardiovascular health simultaneously.
In conclusion, Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted therapeutic potential. Its ability to interact with multiple biological targets makes it a valuable asset in the quest for novel treatments for neurological and cardiovascular disorders. As research continues to uncover new applications for this compound, its role in addressing complex medical challenges is likely to expand further.
2548991-71-3 (tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)